Green synthesis of zinc oxide nanostructures and investigation of their photocatalytic and bactericidal applications†

RSC Advances Pub Date: 2019-11-18 DOI: 10.1039/C9RA07630A

Abstract

We report a facile one-pot green synthesis of zinc oxide (ZnO) nanostructures using aqueous leaf extract of Dolichos Lablab L. as the reducing and capping agent. The optical properties, structure and morphology of the as-synthesized ZnO nanostructures have been characterized by UV-Visible spectroscopy (UV-Vis), Fourier transform infrared spectroscopy (FT-IR), X-ray diffraction (XRD), field emission scanning electron microscopy (FE-SEM) supported with energy dispersive X-ray spectroscopy (EDX), and transmission electron microscopy (TEM). TEM analysis revealed that the as-synthesized ZnO nanostructures have an average particle diameter of 29 nm. XRD patterns confirmed the formation of phase-pure ZnO nanostructures with a hexagonal wurtzite structure. The synthesized ZnO nanostructures were used as a catalyst in the photodegradation of methylene blue (MB), rhodamine B (RhB) and orange II (OII) under visible and near-UV irradiation. The results showed the highest efficiency of photodegradation of ZnO nanostructures for MB (80%), RhB (95%) and OII (66%) at pH values of 11, 9 and 5, respectively, in a 210 min time interval. In addition, the antimicrobial activity of the ZnO nanostructures using the agar well diffusion method against Bacillus pumilus and Sphingomonas paucimobilis showed the highest zones of inhibition of 18 mm and 20 mm, respectively. Hence, ZnO nanostructures have the potential to be used as a photocatalyst and bactericidal component.

Graphical abstract: Green synthesis of zinc oxide nanostructures and investigation of their photocatalytic and bactericidal applications
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